Germanium powder Germanium powder Germanium is an element with atomic symbol Ge, atomic number 32, and atomic weight 72.64.
Germide(4-) is a monoatomic tetraanion and an elemental germanium.
A rare metal element with a blue-gray appearance and atomic symbol Ge, atomic number 32, and atomic weight 72.63.
Brand Name: Vulcanchem
CAS No.: 7440-56-4
VCID: VC0148070
InChI: InChI=1S/Ge
SMILES: [Ge]
Molecular Formula: Ge
Molecular Weight: 72.63 g/mol

Germanium powder

CAS No.: 7440-56-4

Reference Standards

VCID: VC0148070

Molecular Formula: Ge

Molecular Weight: 72.63 g/mol

Germanium powder - 7440-56-4

CAS No. 7440-56-4
Product Name Germanium powder
Molecular Formula Ge
Molecular Weight 72.63 g/mol
IUPAC Name germanium
Standard InChI InChI=1S/Ge
Standard InChIKey GNPVGFCGXDBREM-UHFFFAOYSA-N
Impurities Impurities: Boron and Silicon
SMILES [Ge]
Canonical SMILES [Ge]
Boiling Point 2700 °C
Colorform GRAYISH-WHITE, LUSTROUS, BRITTLE METALLOID; DIAMOND-CUBIC STRUCTURE WHEN CRYSTALLINE
Density 5.323 @ 25 °C/4 °C
Melting Point 937.2 °C
Physical Description PelletsLargeCrystals, WetSolid, OtherSolid
Description Germanium is an element with atomic symbol Ge, atomic number 32, and atomic weight 72.64.
Germide(4-) is a monoatomic tetraanion and an elemental germanium.
A rare metal element with a blue-gray appearance and atomic symbol Ge, atomic number 32, and atomic weight 72.63.
Shelf Life RELATIVELY STABLE, UNAFFECTED BY AIR, BECOMES OXIDIZED ABOVE 600 °C
Solubility INSOL IN WATER, HYDROCHLORIC ACID, DIL ALKALI HYDROXIDES
SOL IN HOT SULFURIC ACID, AQUA REGIA; INSOL IN ALKALI
Synonyms Germanium
Vapor Pressure 0 mm Hg @ 25 °C
PubChem Compound 6326954
Last Modified Nov 11 2021
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